Cas no 868369-53-3 (3,4-dimethoxy-N-(2Z)-3,5,7-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 3,4-dimethoxy-N-(2Z)-3,5,7-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 868369-53-3
• MF: C₁₉H₂₀N₂O₃S
• MW: 356.438703536987
• CID: 6450098
• Update Time: 2025-11-01

3,4-dimethoxy-N-(2Z)-3,5,7-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxy-N-(2Z)-3,5,7-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• HHIWYSUKWXUTGA-VXPUYCOJSA-N

• Inchi： 1S/C19H20N2O3S/c1-11-8-12(2)17-14(9-11)21(3)19(25-17)20-18(22)13-6-7-15(23-4)16(10-13)24-5/h6-10H,1-5H3/b20-19+
• InChI Key： HHIWYSUKWXUTGA-FMQUCBEESA-N
• SMILES： C(/N=C1\N(C)C2=CC(C)=CC(C)=C2S\1)(=O)C1=CC=C(OC)C(OC)=C1

Additional information on 3,4-dimethoxy-N-(2Z)-3,5,7-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Introduction to 3,4-dimethoxy-N-(2Z)-3,5,7-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 868369-53-3) in Modern Chemical and Pharmaceutical Research

The compound 3,4-dimethoxy-N-(2Z)-3,5,7-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, identified by its CAS number 868369-53-3, represents a fascinating molecule with significant potential in the realm of chemical and pharmaceutical research. This heterocyclic amide derivative is characterized by its intricate structural framework, which includes a benzothiazole core and an amide linkage, both of which are well-documented for their biological activity and synthetic utility.

Structurally speaking, the presence of multiple functional groups—such as the dimethoxy substituents on the benzene ring and the trimethyl groups on the benzothiazole ring—contributes to the compound's unique electronic and steric properties. These features are critical in determining its interaction with biological targets, making it a subject of intense interest for medicinal chemists exploring novel pharmacophores.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that modulate key biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The benzothiazole scaffold is particularly noteworthy in this context due to its established role as a pharmacological motif. For instance, derivatives of benzothiazole have been investigated for their antimicrobial, antiviral, and anti-inflammatory properties. The specific configuration of 3,4-dimethoxy-N-(2Z)-3,5,7-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 868369-53-3) may confer additional selectivity or potency when compared to simpler analogs.

One of the most compelling aspects of this compound is its potential as a lead structure for drug discovery. The amide group serves as a versatile handle for further derivatization via solid-phase peptide synthesis or solution-phase reactions. This flexibility allows researchers to explore a wide range of modifications while retaining the core pharmacophoric elements necessary for biological activity. Such adaptability is highly valued in medicinal chemistry pipelines where rapid optimization is often required.

The stereochemistry of the molecule is also worth mentioning. The (2Z) configuration at the double bond within the benzothiazole ring suggests that this aspect of the structure may play a crucial role in binding affinity and metabolic stability. Stereoisomers can exhibit vastly different biological profiles even when other structural features are identical; thus, precise control over stereochemistry is paramount in drug development.

Recent advances in computational chemistry have enabled more accurate predictions of molecular properties and binding interactions. By leveraging tools such as molecular dynamics simulations and quantum mechanical calculations, researchers can gain insights into how 3,4-dimethoxy-N-(2Z)-3,5,7-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 868369-53-3) might interact with target proteins or enzymes at an atomic level. These computational studies can guide experimental design by highlighting key residues or pockets that should be targeted for optimization.

In vitro studies have begun to uncover promising activities associated with this compound. Preliminary assays suggest that it may exhibit inhibitory effects on certain kinases or transcription factors relevant to cancer progression. While these findings are still in early stages and require validation through more rigorous testing (e.g., cell-based assays), they underscore the importance of exploring novel scaffolds like this one.

The synthesis of such complex molecules presents both challenges and opportunities for synthetic chemists. The benzothiazole ring itself requires careful construction to ensure regioselectivity during functionalization. Additionally, introducing multiple substituents while maintaining high purity demands meticulous planning and execution. However， recent methodologies—including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation—have made constructing these types of molecules more efficient than ever before.

The pharmaceutical industry continues to seek innovative approaches to address unmet medical needs。 Natural product-inspired scaffolds like benzothiazole derivatives offer rich starting points for drug discovery programs due to their inherent biological relevance。 The structural diversity inherent in compounds like 3,4-dimethoxy-N-(2Z) - 3,5,7-trimethyl - 2, 3 - dihydro - 1, 3 - benzothiazol - 2 - ylidenebenzamide (CAS No . 868369 - 53 - 3) makes them particularly attractive candidates for further exploration . p > < p > As research progresses , collaborations between academic laboratories and pharmaceutical companies will be essential in translating these early findings into clinical candidates . The ability to rapidly synthesize , modify , and evaluate molecules such as this one will continue to drive innovation across multiple therapeutic areas . p > < p > In conclusion , 3,4-dimethoxy-N-(2Z) - 3,5,7-trimethyl - 2, 3 - dihydro -1, 3 - benzothiazol - 2 ylidenebenzamide (CAS No . 868369 - 53 - 33) represents an exciting opportunity within chemical biology . Its complex architecture , coupled with preliminary signs of biological activity , positions it as a promising candidate for further investigation . As our understanding grows regarding its mechanism of action and synthetic accessibility , we can expect this compound to play an important role in future drug development efforts . p > article > response >